Disodium;2-[4-(4,6-disulfobenzimidazol-3-id-2-yl)phenyl]benzimidazol-3-ide-4,6-disulfonic acid
Disodium;2-[4-(4,6-disulfobenzimidazol-3-id-2-yl)phenyl]benzimidazol-3-ide-4,6-disulfonic acid
Brand Name:
Vulcanchem
CAS No.:
180898-37-7
VCID:
VC0070571
InChI:
InChI=1S/C20H14N4O12S4.2Na/c25-37(26,27)11-5-13-17(15(7-11)39(31,32)33)23-19(21-13)9-1-2-10(4-3-9)20-22-14-6-12(38(28,29)30)8-16(18(14)24-20)40(34,35)36;;/h1-8H,(H,21,23)(H,22,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2
SMILES:
C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3S(=O)(=O)[O-])S(=O)(=O)O)C4=NC5=C(N4)C=C(C=C5S(=O)(=O)[O-])S(=O)(=O)O.[Na+].[Na+]
Molecular Formula:
C20H14N4Na2O12S4
Molecular Weight:
674.6 g/mol
Disodium;2-[4-(4,6-disulfobenzimidazol-3-id-2-yl)phenyl]benzimidazol-3-ide-4,6-disulfonic acid
CAS No.: 180898-37-7
Main Products
VCID: VC0070571
Molecular Formula: C20H14N4Na2O12S4
Molecular Weight: 674.6 g/mol
![Disodium;2-[4-(4,6-disulfobenzimidazol-3-id-2-yl)phenyl]benzimidazol-3-ide-4,6-disulfonic acid - 180898-37-7](/images/no_structure.jpg)
| CAS No. | 180898-37-7 |
|---|---|
| Product Name | Disodium;2-[4-(4,6-disulfobenzimidazol-3-id-2-yl)phenyl]benzimidazol-3-ide-4,6-disulfonic acid |
| Molecular Formula | C20H14N4Na2O12S4 |
| Molecular Weight | 674.6 g/mol |
| IUPAC Name | disodium;6-sulfo-2-[4-(6-sulfo-4-sulfonato-1H-benzimidazol-2-yl)phenyl]-1H-benzimidazole-4-sulfonate |
| Standard InChI | InChI=1S/C20H14N4O12S4.2Na/c25-37(26,27)11-5-13-17(15(7-11)39(31,32)33)23-19(21-13)9-1-2-10(4-3-9)20-22-14-6-12(38(28,29)30)8-16(18(14)24-20)40(34,35)36;;/h1-8H,(H,21,23)(H,22,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2 |
| Standard InChIKey | GLCJMPWWQKKJQZ-UHFFFAOYSA-L |
| SMILES | C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3S(=O)(=O)[O-])S(=O)(=O)O)C4=NC5=C(N4)C=C(C=C5S(=O)(=O)[O-])S(=O)(=O)O.[Na+].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C2=NC3=C([N-]2)C(=CC(=C3)S(=O)(=O)O)S(=O)(=O)O)C4=NC5=C([N-]4)C(=CC(=C5)S(=O)(=O)O)S(=O)(=O)O.[Na+].[Na+] |
| Synonyms | disodium phenyl dibenzimidazole tetrasulfonate PDBT cpd |
| PubChem Compound | 11158166 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume